Cas no 892981-12-3 (2-(2-methoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(2-methoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 892981-12-3
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6103758
• PubChem ID: 44918338
• Update Time: 2025-06-13

2-(2-methoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(2-methoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• F1829-0096
• AKOS024612507
• 2-[(2-methoxybenzoyl)amino]-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 892981-12-3

• Inchi： 1S/C19H22N2O3S/c1-11-8-9-13-15(10-11)25-19(16(13)18(23)20-2)21-17(22)12-6-4-5-7-14(12)24-3/h4-7,11H,8-10H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key： VIEWGVNMQOILTP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC)=O)C2=C1CC(C)CC2)NC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-(2-methoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Overview of 2-(2-Methoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 892981-12-3)

The compound 2-(2-methoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 892981-12-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a tetrahydrobenzothiophene core and methoxybenzamide substituents, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for targeting specific enzyme pathways and receptor systems.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapeutics. The 2-(2-methoxybenzamido) derivative stands out due to its structural versatility and potential to address unmet medical needs. Its carboxamide and benzothiophene moieties contribute to its pharmacokinetic properties, such as solubility and membrane permeability, which are critical for oral bioavailability and drug delivery optimization.

One of the most searched questions in AI-driven drug discovery platforms revolves around the synthetic routes and scalability of complex molecules like CAS No. 892981-12-3. Researchers often explore its retrosynthetic analysis to identify cost-effective and sustainable production methods. Additionally, the compound’s crystal structure and hydrogen-bonding patterns are frequently studied to understand its solid-state stability, a key factor in formulation development.

The rise of computational chemistry and machine learning has further amplified interest in this molecule. Predictive models are being used to simulate its binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, reducing the need for extensive in vitro testing. This aligns with the growing trend of green chemistry and lab automation, where efficiency and sustainability are prioritized.

From a commercial perspective, 2-(2-methoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is often discussed in the context of intellectual property and patent landscapes. Its potential therapeutic applications, such as in neurological disorders or metabolic diseases, have led to competitive research efforts. Companies are investing in high-throughput screening to identify derivatives with enhanced selectivity and potency, addressing the need for safer and more effective treatments.

In conclusion, CAS No. 892981-12-3 represents a fascinating intersection of medicinal chemistry, biotechnology, and material science. Its multifaceted properties and applications make it a subject of ongoing exploration, particularly in the era of AI-augmented research and digital transformation in the life sciences. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in shaping the future of therapeutic innovation.